![molecular formula C7H17O2PS2 B101074 Diethoxy-propylsulfanyl-sulfanylidene-lambda5-phosphane CAS No. 18882-44-5](/img/structure/B101074.png)
Diethoxy-propylsulfanyl-sulfanylidene-lambda5-phosphane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Diethoxy-propylsulfanyl-sulfanylidene-lambda5-phosphane, also known as DPS, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. DPS belongs to the family of organophosphorus compounds, which are widely used in the production of pesticides, herbicides, and other agricultural chemicals. The unique chemical properties of DPS make it a promising candidate for a range of applications, including as a catalyst in chemical reactions and as a potential therapeutic agent.
Mechanism of Action
The mechanism of action of Diethoxy-propylsulfanyl-sulfanylidene-lambda5-phosphane is not well understood, but it is thought to involve the formation of a reactive intermediate that can interact with other molecules in a variety of ways. This reactivity makes this compound a potentially useful compound in a range of applications, including as a catalyst and as a therapeutic agent.
Biochemical and Physiological Effects:
Studies have shown that this compound can interact with a range of biological molecules, including enzymes and proteins. This interaction can lead to changes in biochemical and physiological processes, which may have potential therapeutic applications. However, the exact effects of this compound on these processes are still being studied.
Advantages and Limitations for Lab Experiments
One advantage of Diethoxy-propylsulfanyl-sulfanylidene-lambda5-phosphane is its relatively simple synthesis process, which makes it easy to produce on a large scale. Additionally, this compound has a high degree of reactivity, which makes it a potentially useful compound in a range of applications. However, one limitation of this compound is its potential toxicity, which may limit its use in certain applications.
Future Directions
There are several potential future directions for research on Diethoxy-propylsulfanyl-sulfanylidene-lambda5-phosphane. One area of interest is in the development of new catalysts for chemical reactions. This compound has shown promise as a catalyst, and further research in this area could lead to the development of more efficient and effective catalysts. Another area of interest is in the potential therapeutic applications of this compound. Studies have shown that this compound can interact with biological molecules, and further research in this area could lead to the development of new therapeutic agents. Finally, there is potential for this compound to be used in the production of new materials, such as polymers and plastics. Further research in this area could lead to the development of new materials with unique properties and applications.
Synthesis Methods
The synthesis of Diethoxy-propylsulfanyl-sulfanylidene-lambda5-phosphane involves the reaction of diethyl sulfide with phosphorus pentasulfide in the presence of a catalyst. The resulting compound is then treated with propylene oxide to produce this compound. The synthesis process is relatively straightforward and can be carried out on a large scale, making this compound a commercially viable compound.
Scientific Research Applications
Diethoxy-propylsulfanyl-sulfanylidene-lambda5-phosphane has been the subject of numerous scientific studies due to its potential applications in various fields. One area of research is in the development of new catalysts for chemical reactions. This compound has been shown to be an effective catalyst in a range of reactions, including the synthesis of esters and the conversion of alcohols to aldehydes.
properties
CAS RN |
18882-44-5 |
---|---|
Molecular Formula |
C7H17O2PS2 |
Molecular Weight |
228.3 g/mol |
IUPAC Name |
diethoxy-propylsulfanyl-sulfanylidene-λ5-phosphane |
InChI |
InChI=1S/C7H17O2PS2/c1-4-7-12-10(11,8-5-2)9-6-3/h4-7H2,1-3H3 |
InChI Key |
DQJJCSVNNBGCJC-UHFFFAOYSA-N |
SMILES |
CCCSP(=S)(OCC)OCC |
Canonical SMILES |
CCCSP(=S)(OCC)OCC |
synonyms |
O,O-diethyl-S-propyl dithiophosphate |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.